Cas no 154108-17-5 (Benzaldehyde, 3-(4-methylphenoxy)-, oxime)

• Product Name: Benzaldehyde, 3-(4-methylphenoxy)-, oxime
• CAS No: 154108-17-5
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1328100
• PubChem ID: 86174809
• Update Time: 2025-04-20

Benzaldehyde, 3-(4-methylphenoxy)-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(4-methylphenoxy)-, oxime
• 154108-17-5
• DTXSID401288504
• 3-(4-Methylphenoxy)benzaldehyde oxime

• Inchi： 1S/C14H13NO2/c1-11-5-7-13(8-6-11)17-14-4-2-3-12(9-14)10-15-16/h2-10,16H,1H3
• InChI Key： KWEBKOCKWNRNRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=NO)C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82